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Introduction
Tin(II) bromide (SnBr₂), also known as stannous bromide, is a versatile inorganic compound

with significant applications in various fields of research and development, including as a

precursor in the synthesis of perovskite solar cells and other optoelectronic materials.[1] Its rich

structural chemistry, characterized by the existence of multiple polymorphs, and its notable

electronic and optical properties make it a subject of considerable interest. This technical guide

provides an in-depth analysis of the crystal structure, physical and chemical properties, and

experimental protocols related to tin(II) bromide.

Crystal Structure
Tin(II) bromide is known to exist in at least two crystalline forms, or polymorphs: a room-

temperature orthorhombic phase and a high-temperature hexagonal phase.[2] The

arrangement of atoms within these crystal lattices dictates the material's properties and

performance in various applications. The solid-state structure of SnBr₂ is related to that of tin(II)

chloride (SnCl₂) and lead(II) chloride (PbCl₂).[2] In the solid state, the tin atoms are coordinated

by five neighboring bromine atoms in an approximately trigonal bipyramidal configuration.[2] In

the gas phase, SnBr₂ has a non-linear, bent configuration.[3]
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Orthorhombic Polymorph (α-SnBr₂): This is the stable form of tin(II) bromide at room

temperature.

Hexagonal Polymorph (β-SnBr₂): This is the high-temperature phase of tin(II) bromide.

Crystallographic Data
Orthorhombic (α-SnBr₂)

Polymorph

Hexagonal (β-SnBr₂)

Polymorph

Crystal System Orthorhombic Hexagonal

Space Group Pnma P6₃/m

Lattice Parameters
a = 8.3908 Å, b = 4.2354 Å, c

= 10.5203 Å
a = 12.2824 Å, c = 4.3568 Å

Unit Cell Volume 374.23 Å³ 549.54 Å³

Physical and Chemical Properties
Tin(II) bromide is a pale yellow or gray powder that is sensitive to moisture and light. It is a

reducing agent and acts as a Lewis acid.

Property Value

Molecular Formula SnBr₂

Molar Mass 278.52 g/mol

Appearance Pale yellow to gray crystalline powder

Density 5.12 g/cm³

Melting Point 215-232 °C

Boiling Point 620-639 °C

Solubility in Water
85.2 g/100 mL at 0 °C; 222.5 g/100 mL at 100

°C (decomposes in large volumes of water)

Solubility in Organic Solvents
Soluble in alcohol, ether, acetone, pyridine, and

dimethyl sulfoxide
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Experimental Protocols
Synthesis of Tin(II) Bromide from Metallic Tin and
Hydrobromic Acid
This method involves the direct reaction of metallic tin with hydrobromic acid.[2][4]

Materials:

Metallic tin (granules or powder)

Concentrated hydrobromic acid (HBr, 48%)

Distillation apparatus

Heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Place metallic tin in a round-bottom flask equipped with a reflux condenser and a gas inlet

for an inert atmosphere.

Slowly add concentrated hydrobromic acid to the flask. An excess of HBr is typically used to

ensure complete reaction.

Heat the mixture gently under an inert atmosphere to initiate the reaction. The reaction

produces hydrogen gas, which should be safely vented. Sn(s) + 2HBr(aq) → SnBr₂(aq) +

H₂(g)

Once the reaction is complete (i.e., the tin has dissolved), distill off the excess water and

HBr.

Allow the remaining solution to cool, during which tin(II) bromide will crystallize.

Collect the crystals by filtration, wash with a small amount of cold, deoxygenated water, and

dry under vacuum.
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Synthesis of Tin(II) Bromide

Metallic Tin (Sn)

Reaction under Inert Atmosphere

Hydrobromic Acid (HBr)
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Cooling

Tin(II) Bromide (SnBr₂)
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Synthesis workflow for tin(II) bromide.

Single Crystal Growth by Solvent Evaporation
High-quality single crystals of tin(II) bromide can be grown using a solvent evaporation

method.
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Materials:

Tin(II) bromide powder

Anhydrous ethanol (or other suitable solvent)

Beaker or crystallizing dish

Inert atmosphere glovebox or Schlenk line

Procedure:

In an inert atmosphere, dissolve tin(II) bromide powder in a minimal amount of pre-heated

anhydrous ethanol with stirring until the solid is fully dissolved.

If insoluble impurities are present, perform a hot filtration through a pre-warmed filter into a

clean, pre-warmed container.

Allow the solution to cool slowly to room temperature. Slow cooling promotes the formation

of larger, higher-quality crystals.

Further cooling in a refrigerator can increase the yield.

Once crystals have formed, isolate them by decanting the solvent or by filtration.

Dry the crystals under vacuum.

Powder X-ray Diffraction (PXRD) Analysis
PXRD is a standard technique to identify the crystalline phases present in a sample.

Sample Preparation:

Grind a small amount of the tin(II) bromide sample to a fine powder using an agate mortar

and pestle to ensure random orientation of the crystallites.

Mount the powdered sample onto a sample holder. Ensure the surface of the powder is flat

and level with the holder's surface.
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Instrument Parameters (Typical):

X-ray Source: Cu Kα radiation (λ = 1.5406 Å)

Voltage and Current: 40 kV and 40 mA

Scan Type: Continuous scan

Scan Range (2θ): 10° to 80°

Scan Speed/Step Size: 1°/min or 0.02° per step with a counting time of 1-2 seconds per

step.

Differential Scanning Calorimetry (DSC) Analysis
DSC is used to study the thermal properties of a material, such as phase transitions and

melting points.

Sample Preparation:

Accurately weigh 5-10 mg of the tin(II) bromide sample into an aluminum or other inert DSC

pan.

Hermetically seal the pan to prevent any interaction with the atmosphere during the

measurement.

Place an empty, sealed pan in the reference position of the DSC cell.

Instrument Parameters (Typical):

Temperature Program:

Heat from room temperature to a temperature above the expected phase transition and

melting point (e.g., 250 °C) at a constant heating rate.

Hold at the final temperature for a few minutes to ensure thermal equilibrium.

Cool back to room temperature at a controlled rate.
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Heating/Cooling Rate: 10 °C/min

Purge Gas: Nitrogen or argon at a constant flow rate (e.g., 50 mL/min) to provide an inert

atmosphere.

Phase Transition
Tin(II) bromide undergoes a reversible phase transition from the orthorhombic (α) phase to the

hexagonal (β) phase upon heating. DSC analysis can be used to determine the temperature of

this transition.

Phase Transition of Tin(II) Bromide

Orthorhombic (α-SnBr₂)
Room Temperature

Hexagonal (β-SnBr₂)
High Temperature

Heating
(Endothermic)

Cooling
(Exothermic)

Click to download full resolution via product page

Temperature-induced phase transition of SnBr₂.

Electronic and Optical Properties
The electronic and optical properties of tin(II) bromide are of significant interest for its

application in optoelectronic devices.
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Property Value

Band Gap ~2.9 - 3.5 eV (experimental values vary)

Photoluminescence

Exhibits photoluminescence, with emission

properties dependent on the crystal structure

and presence of defects.[5][6][7][8][9]

The band gap of tin(II) bromide can be determined from UV-Vis absorption spectroscopy data

using a Tauc plot. The relationship between the absorption coefficient (α), photon energy (hν),

and the optical band gap (Eg) is given by the Tauc equation:

(αhν)ⁿ = A(hν - Eg)

where A is a constant and n depends on the nature of the electronic transition (n=2 for a direct

band gap and n=1/2 for an indirect band gap).

Applications
Tin(II) bromide is a key precursor material in the fabrication of lead-free perovskite solar cells,

offering a more environmentally friendly alternative to lead-based perovskites.[1] It is also used

in the synthesis of other tin-based semiconductors and as a Lewis acid catalyst in organic

synthesis.

Safety Information
Tin(II) bromide is corrosive and moisture-sensitive. It should be handled in a well-ventilated

fume hood, and appropriate personal protective equipment, including gloves and safety

glasses, should be worn. Store in a tightly sealed container in a cool, dry place away from

moisture and light.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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